1-(3,3-Diethoxypropyl)tetrahydropyrimidin-2-one

• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• IUPAC Name: 1-(3,3-diethoxypropyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C11H22N2O3/c1-3-15-10(16-4-2)6-9-13-8-5-7-12-11(13)14/h10H,3-9H2,1-2H3,(H,12,14)
• InChI Key: YOLPWRDFJSJAEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CCN1CCCNC1=O)OCC

Description

1-(3,3-Diethoxypropyl)tetrahydropyrimidin-2-one is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and ice-cooled solution of 3-aminopropionaldehyde diethylacetal (5.88 g, 40 mmole) in diethyl ether (35 mL) was added dropwise 3-chloropropyl isocyanate (4.78 g, 40 mmole). The reaction mixture was stirred at room temperature for 4 hours. The mixture was concentrated and dissolved in N,N-dimethylformamide (40 mL). To this solution was added de-oiled sodium hydride (0.96 g, 40 mmole). The reaction mixture was stirred at 70° C. for 18 hours, concentrated, taken up in diethyl ether (40 mL), and filtered. The filtrate was concentrated and purified by silica gel chromatography, eluting with hexane-ethyl acetate-methanol (10:9.7:0.3), gave 1-(3,3-diethoxypropyl)-tetrahydropyrimidin-2-one (9.05 g) as an oil.